Cas no 1003-85-6 (5,5-dimethyl-1,3,2lambda4-dioxathian-2-one)

• Product Name: 5,5-dimethyl-1,3,2lambda4-dioxathian-2-one
• CAS No: 1003-85-6
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• MDL: MFCD25954041
• CID: 162463
• PubChem ID: 10877294
• Update Time: 2025-04-19

5,5-dimethyl-1,3,2lambda4-dioxathian-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiane,5,5-dimethyl-, 2-oxide
• 4,4-dimethyl-1,3,2-dioxathiane 2-oxide
• 5,6-Dihydro-5,5-dimethyl-4H-1,3,2-dioxathiin 2-oxide
• 1,3,2-DIOXATHIANE,4,4-DIMETHYL-,2-OXIDE
• 1,3-Propanediol,2,2-dimethyl-,cyclic sulfite
• 2,2-Dimethyl-1,3-propanediol cyclic sulfite
• 5,5-dimethyl-1,3,2-dioxathiane 2-oxide
• 5,5-dimethyl-2-oxo-1,3,2-dioxathiane
• 5,5-dimethyltrimethylene sulphite
• 5,5-dimethyl-1,3,2$l^{4}-dioxathian-2-one
• 5,5-dimethyl-1,3,2lambda4-dioxathian-2-one
• MBWNQWVADQDHDU-UHFFFAOYSA-N
• MFCD25954041
• 5.5-dimethyl -1,3,2-dioxathiane-2-oxide
• CS-0439591
• 2-oxo-5,5-dimethyl-1,3,2-dioxathiane
• EN300-244016
• F71326
• 1003-85-6
• AKOS024462258
• E?-dioxathian-2-one
• SCHEMBL2158878
• 5,5-dimethyl-1,3,2
• 5,5-dimethyl-1,3,2-dioxathiane-2-oxide
• 5,5-Dimethyl-[1,3,2]dioxathiane-2-oxide
• BS-52428
• 5,5-dimethyl-[1,3,2]dioxathiane 2-oxide
• 5,5-DIMETHYL-1,3,2??-DIOXATHIAN-2-ONE

• MDL： MFCD25954041
• Inchi： 1S/C5H10O3S/c1-5(2)3-7-9(6)8-4-5/h3-4H2,1-2H3
• InChI Key： MBWNQWVADQDHDU-UHFFFAOYSA-N
• SMILES： S1(=O)OCC(C)(C)CO1

Computed Properties

• Exact Mass: 150.03500
• Monoisotopic Mass: 150.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 1.2

Experimental Properties

• Density: 1.29
• Boiling Point: 191.7°Cat760mmHg
• Flash Point: 69.7°C
• Refractive Index: 1.522
• PSA: 54.74000
• LogP: 1.64630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxathiolanes